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Compound of Interest

Compound Name: 2-Chloro-5-nitropyridine

Cat. No.: B043025

Standard Operating Procedure: Handling 2-Chloro-
5-nitropyridine

This document provides essential safety and logistical information for the handling of 2-Chloro-
5-nitropyridine (CAS No: 4548-45-2) in a laboratory setting. The following procedures are
designed to minimize risk and ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

2-Chloro-5-nitropyridine is classified as a hazardous substance.[1] It is crucial to understand
its primary hazards before handling.

e GHS Hazard Statements:

o H315: Causes skin irritation.[2][3]

o H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][4]
 Signal Word: Warning[1][2]

e Primary Hazards: Irritant[3]
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Chemical and Physical Properties

A summary of the key physical and chemical properties is provided below.

Property Value Source
Molecular Formula CsH3CIN20:2 [3]
Molecular Weight 158.54 g/mol [3]

CAS Number 4548-45-2 [1]
Appearance Solid [5]
Melting Point 105-108 °C

Incompatibility

Strong oxidizing agents, strong

acids, strong bases.[1][6]

Hazardous Combustion

Products

Nitrogen oxides (NOx), Carbon
monoxide (CO), Carbon
dioxide (CO2), Hydrogen
chloride gas.[1][6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[7] All personnel must wear the

following equipment when handling 2-Chloro-5-nitropyridine.
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Protection Area

Equipment

Specification & Rationale

Safety goggles with side-

Must conform to OSHA's 29
CFR 1910.133 or European

Eye & Face ) ) Standard EN166.[1] Protects
shields or face shield ) )
against dust particles and
chemical splashes.[8]
] ] ] ] Inspect gloves before use.[7]
Chemical-resistant, impervious ) )
_ o Wear appropriate protective
Skin gloves (Nitrile or Neoprene )
gloves and clothing to prevent
recommended) )
skin exposure.[1]
Provides a barrier against
accidental skin contact.[8] For
larger quantities or where
Body Long-sleeved laboratory coat

there is a risk of splashing,
impervious or flame-resistant

clothing may be required.[2][9]

Respiratory

NIOSH/MSHA or EN 149

approved respirator

Required if handling outside a
fume hood, if dust is
generated, or if exposure limits
are exceeded.[1][4][7] A dust

mask (type N95) is a minimum.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental

protection.

Handling Procedures

o Preparation: Before handling, thoroughly read the Safety Data Sheet (SDS).[7] Ensure that

eyewash stations and safety showers are easily accessible.[1]

» Ventilation: Always handle 2-Chloro-5-nitropyridine in a well-ventilated area, preferably

within a certified chemical fume hood, to avoid inhalation of dust or vapors.[1][2]
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» Avoiding Contact: Wear all required PPE. Do not allow the chemical to come into contact
with eyes, skin, or clothing.[1] Avoid the formation and accumulation of dust.[2][6]

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,
drink, or smoke in the work area.[9]

Storage Plan

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]
e Segregation: Store away from incompatible materials such as strong oxidizing agents.[1][6]

e Security: Store in a locked-up area.[1][2]

Disposal Plan

o Waste Classification: 2-Chloro-5-nitropyridine and any contaminated materials (e.g.,
gloves, absorbent paper, containers) must be treated as hazardous waste.[5][7]

¢ Collection: Collect waste material in suitable, closed, and clearly labeled containers for
disposal.[1]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, regional, and national regulations.[1] Do not release into the
environment.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Spill Response

o Evacuate: Clear the area of all non-essential personnel and move upwind of the spill.[2][5]
o Ventilate: Ensure adequate ventilation.
» Contain: Prevent further leakage or spillage if it is safe to do so.[2]

e Clean-up:
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o Avoid generating dust.[1][2] Use spark-proof tools and explosion-proof equipment.[2]

o Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[1](6]

o Clean the spill area thoroughly with an appropriate solvent, followed by washing with soap
and water.[7]

: id

Exposure Route First Aid Protocol

Remove the person to fresh air and keep them

comfortable for breathing.[1][2] If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

you feel unwell.[2]

Immediately take off all contaminated clothing.
) [2] Wash the affected area with plenty of soap
Skin Contact ) )
and water for at least 15 minutes.[1] If skin

irritation persists, get medical advice.[1][2]

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.
Eye Contact [1][2] Remove contact lenses, if present and

easy to do. Continue rinsing.[2] Seek immediate

medical attention.[1]

Rinse mouth with water.[2] Do not induce
) vomiting. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or Poison

Control Center immediately.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[1][2]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]

Safe Handling Workflow

The diagram below illustrates the logical workflow for the safe management of 2-Chloro-5-
nitropyridine.
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Caption: Workflow for Safe Handling of 2-Chloro-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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